Cas no 13633-26-6 (Benzene,3-buten-1-yn-1-yl-)

Benzene,3-buten-1-yn-1-yl- structure
Benzene,3-buten-1-yn-1-yl- structure
Product name:Benzene,3-buten-1-yn-1-yl-
CAS No:13633-26-6
MF:C10H8
MW:128.17052
CID:119807
PubChem ID:11007918

Benzene,3-buten-1-yn-1-yl- Chemical and Physical Properties

Names and Identifiers

    • Benzene,3-buten-1-yn-1-yl-
    • Benzene, 3-buten-1-ynyl- (9CI)
    • but-3-en-1-ynylbenzene
    • 3-buten-1-ynylbenzene
    • BB 0305184
    • 13633-26-6
    • AKOS034832636
    • phenylbutenyne
    • DTXSID20451570
    • (But-3-en-1-yn-1-yl)benzene
    • but-3-en-1-ynyl-benzene
    • Inchi: InChI=1S/C10H8/c1-2-3-7-10-8-5-4-6-9-10/h2,4-6,8-9H,1H2
    • InChI Key: GDELZQKEFMWYKA-UHFFFAOYSA-N
    • SMILES: C(C1=CC=CC=C1)#CC=C

Computed Properties

  • Exact Mass: 128.06264
  • Monoisotopic Mass: 128.062600255g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

Recommend Articles

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Hebei Ganmiao New material Technology Co., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Ganmiao New material Technology Co., LTD
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
atkchemica
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
atkchemica